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Introduction

Nafpenzal® is an intramammary antibacterial suspension utilized for the treatment and
prevention of mastitis in dairy cows during the dry period.[1] It is a combination drug product
containing three active antimicrobial agents: nafcillin, penicillin, and dihydrostreptomycin.[2]
This unique formulation provides a broad spectrum of activity against both Gram-positive and
Gram-negative bacteria, including beta-lactamase producing staphylococci.[1][2]

Antimicrobial susceptibility testing (AST) is a critical procedure in veterinary medicine to guide
appropriate therapeutic choices, monitor for the emergence of resistance, and ensure the
continued efficacy of antimicrobial agents. The broth microdilution method is a standardized,
guantitative technique for determining the Minimum Inhibitory Concentration (MIC) of an
antimicrobial agent required to inhibit the visible growth of a specific bacterium.[3][4][5] The
MIC value is a key parameter used to classify an organism as susceptible, intermediate, or
resistant to a particular drug, based on established breakpoints.[6][7][8]
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This application note provides a detailed protocol for performing broth microdilution
susceptibility testing of Nafpenzal® and its individual components. It is intended to guide
researchers in the in vitro evaluation of this combination drug against relevant mastitis
pathogens.

Principle of Broth Microdilution

The broth microdilution method involves preparing a series of two-fold dilutions of the
antimicrobial agent in a liquid growth medium in a 96-well microtiter plate. Each well is then
inoculated with a standardized suspension of the test bacterium. Following incubation, the
plates are examined for visible bacterial growth. The MIC is the lowest concentration of the
antimicrobial agent that completely inhibits visible growth of the organism.[5] This method is
favored for its efficiency, reproducibility, and the quantitative nature of its results. Standardized
protocols from organizations like the Clinical and Laboratory Standards Institute (CLSI) and the
European Committee on Antimicrobial Susceptibility Testing (EUCAST) ensure consistency and
comparability of data across different laboratories.[9][10][11]

Special Considerations for Nafpenzal®

Testing a combination drug such as Nafpenzal® presents unique considerations:

» Synergy and Antagonism: The combination of nafcillin, penicillin, and dihydrostreptomycin
may exhibit synergistic (enhanced antimicrobial effect) or antagonistic (reduced antimicrobial
effect) activity against certain bacteria.[2] Broth microdilution can be adapted to assess these
interactions, often through a "checkerboard" titration of the different components.

o Component Testing: In addition to testing the fixed-ratio combination of Nafpenzal®, it is
often informative to test the individual antimicrobial components to understand their
independent activity against the target organisms.

» Breakpoint Interpretation: Standardized clinical breakpoints, which are used to interpret MIC
values and predict clinical outcomes, are established for individual antimicrobial agents.[6][8]
As of the writing of this document, specific breakpoints for the fixed combination within
Nafpenzal® have not been established by regulatory bodies like CLSI or EUCAST.
Therefore, interpretation of Nafpenzal® MICs should be done with caution and may require
further in vivo correlation studies.
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Experimental Workflow Diagram

The following diagram illustrates the general workflow for the broth microdilution method.
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Caption: Experimental workflow for broth microdilution antimicrobial susceptibility testing.

Protocol: Broth Microdilution Susceptibility Testing
of Nafpenzal®

This protocol is based on the guidelines provided by the Clinical and Laboratory Standards
Institute (CLSI) document MO7.[11]

Materials

» Nafpenzal® intramammary suspension

e Individual antimicrobial powders: Nafcillin sodium, Penicillin G potassium,
Dihydrostreptomycin sulfate
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» Cation-Adjusted Mueller-Hinton Broth (CAMHB)
o Sterile 96-well U-bottom microtiter plates

» Sterile reagent reservoirs

o Multichannel pipettes (50-200 pL)
 Single-channel pipettes

o Sterile pipette tips

e 0.5 McFarland turbidity standard

e Spectrophotometer or turbidimeter

o \Vortex mixer

¢ Incubator (35°C + 2°C)

e Quality control (QC) bacterial strains (e.g., Staphylococcus aureus ATCC® 29213™,
Escherichia coli ATCC® 25922™)

» Test bacterial isolates (clinical isolates from cases of mastitis)
» Sterile saline or phosphate-buffered saline (PBS)

o Sterile water

Procedure

1. Preparation of Antimicrobial Stock Solutions

o For Nafpenzal® Combination: Due to the formulation of Nafpenzal® as a suspension, a
preliminary extraction of the active components may be necessary. A validated method for
extracting and solubilizing the antibiotics from the ointment base should be established.
Alternatively, for research purposes, a stock solution can be prepared by reconstituting the
individual components in the same ratio as found in the commercial product.
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e For Individual Components: Prepare stock solutions of nafcillin, penicillin, and
dihydrostreptomycin at a concentration of 1280 pg/mL in a suitable sterile solvent as
recommended by the supplier.

2. Preparation of Bacterial Inoculum

a. From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test organism.

b. Suspend the colonies in sterile saline or PBS.

c. Vortex thoroughly to create a smooth suspension.

d. Adjust the turbidity of the suspension to match the 0.5 McFarland standard. This can be
done visually or using a spectrophotometer (absorbance at 625 nm should be 0.08-0.13). This
corresponds to approximately 1-2 x 108 CFU/mL.

e. Within 15 minutes of preparation, dilute the adjusted inoculum in CAMHB to achieve a final
concentration of approximately 5 x 10> CFU/mL in each well of the microtiter plate. This
typically requires a 1:100 dilution of the 0.5 McFarland suspension.

3. Preparation of the Microtiter Plate

a. Dispense 50 pL of CAMHB into wells 2 through 12 of each row to be used in the 96-well
plate.

b. Add 100 pL of the appropriate antimicrobial stock solution to well 1 of each corresponding

row.

c. Perform a two-fold serial dilution by transferring 50 uL from well 1 to well 2. Mix by pipetting
up and down.

d. Continue this serial dilution process from well 2 to well 10. Discard 50 pL from well 10.

e. Well 11 will serve as the positive growth control (no drug).

f. Well 12 will serve as the negative control (sterility control, no bacteria).

4. Inoculation of the Microtiter Plate
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a. Using a multichannel pipette, add 50 pL of the diluted bacterial inoculum (prepared in step
2e) to wells 1 through 11. This will bring the final volume in each well to 100 pL.

b. Do not add inoculum to well 12.

5. Incubation

a. Cover the microtiter plate with a lid to prevent evaporation.

b. Incubate the plate at 35°C £ 2°C in ambient air for 16-20 hours.
6. Reading and Interpreting the MIC

a. Place the microtiter plate on a reading stand or light box.

b. Observe the wells for bacterial growth, which is typically indicated by turbidity or a pellet at
the bottom of the well.

c. The MIC is the lowest concentration of the antimicrobial agent in which there is no visible
growth.

d. The growth control (well 11) should show distinct turbidity. The sterility control (well 12)
should remain clear.

e. Record the MIC value in pug/mL.

Quality Control

o Concurrently test QC strains with known MIC ranges to ensure the accuracy and
reproducibility of the testing procedure.

e The MIC values for the QC strains should fall within the acceptable ranges published by
CLSI.

Data Presentation

The following table presents hypothetical MIC data for Nafpenzal® and its individual
components against common mastitis pathogens. This data is for illustrative purposes only and
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does not represent actual experimental results.

) ] Antimicrobial MIC Range
Microorganism MICso (ug/mL) MICseo (ug/mL)
Agent (ng/mL)
Staphylococcus Nafpenzal® (as <0.25/0.125/0.25
o 1/0.5/1 4/2/4
aureus a combination) - 8/4/8
Nafcillin 1 4 <0.25-8
Penicillin >16 >16 2->16
Dihydrostreptom
_ Y P 8 1-16
ycin
Streptococcus Nafpenzal® (as <0.25/0.125/0.25
_ o 0.5/0.25/0.5 1/0.5/1
agalactiae a combination) -2/1/2
Nafcillin 0.5 1 <0.25-2
Penicillin <0.125 0.25 <0.125-0.5
Dihydrostreptom
Y P 8 2-16

ycin

o ) Nafpenzal® (as
Escherichia coli o 8/4/8 32/16/32 2/1/2 - >64/32/64
a combination)

Nafcillin >64 >64 16 - >64

Penicillin >64 >64 32 ->64

Dihydrostreptom
_ 32 4 ->64
ycin

Note: For Nafpenzal®, the MIC values are represented as a ratio corresponding to the
concentrations of Nafcillin/Penicillin/Dihydrostreptomycin.

Signaling Pathway and Logical Relationship
Diagram
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The following diagram illustrates the logical relationship between the MIC value, established
breakpoints, and the resulting interpretation of susceptibility.

Clinical Breakpoint Determined MIC Value
(pg/mL) (ng/mL)

Comparison

Y v
MIC < Breakpoint (S)?

No

MIC < Breakpoint (I)?
Interpretation
Susceptible (S)

Yes

Resistant (R)

Intermediate (1)

Click to download full resolution via product page

Caption: Logical flow for interpreting MIC results using clinical breakpoints.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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